Cas no 1256812-23-3 (2-(Chloromethyl)-5-(difluoromethyl)pyridine)

• Product Name: 2-(Chloromethyl)-5-(difluoromethyl)pyridine
• CAS No: 1256812-23-3
• MF: C₇H₆ClF₂N
• MW: 177.579047679901
• MDL: MFCD18256506
• CID: 4846588
• PubChem ID: 72213938
• Update Time: 2025-10-29

2-(Chloromethyl)-5-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(CHLOROMETHYL)-5-(DIFLUOROMETHYL)PYRIDINE
• AB74773
• 2-(Chloromethyl)-5-(difluoromethyl)pyridine

• MDL： MFCD18256506
• Inchi： 1S/C7H6ClF2N/c8-3-6-2-1-5(4-11-6)7(9)10/h1-2,4,7H,3H2
• InChI Key： DHEDTZBTZVPBHW-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(C(F)F)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• XLogP3: 1.9
• Topological Polar Surface Area: 12.9

Additional information on 2-(Chloromethyl)-5-(difluoromethyl)pyridine

Comprehensive Overview of 2-(Chloromethyl)-5-(difluoromethyl)pyridine (CAS No. 1256812-23-3)

2-(Chloromethyl)-5-(difluoromethyl)pyridine (CAS No. 1256812-23-3) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine backbone and functional groups, serves as a critical intermediate in the synthesis of various bioactive molecules. Its molecular structure, featuring a chloromethyl and difluoromethyl substitution, enhances its reactivity and versatility in organic transformations.

The growing interest in fluorinated compounds and chlorinated intermediates has positioned 2-(Chloromethyl)-5-(difluoromethyl)pyridine as a focal point in modern synthetic chemistry. Researchers are particularly intrigued by its potential applications in drug discovery and crop protection, aligning with trends such as sustainable agriculture and precision medicine. The compound's ability to act as a building block for small-molecule inhibitors and biologically active agents makes it invaluable in addressing global challenges like antimicrobial resistance and pest control.

From a chemical perspective, the electron-withdrawing nature of the difluoromethyl group and the nucleophilic reactivity of the chloromethyl moiety enable diverse functionalization pathways. This dual functionality allows for the creation of customized derivatives, which are increasingly sought after in high-throughput screening and structure-activity relationship (SAR) studies. Such applications are frequently discussed in forums on medicinal chemistry optimization and agrochemical innovation.

In the context of green chemistry, the synthesis and handling of 2-(Chloromethyl)-5-(difluoromethyl)pyridine adhere to evolving regulatory standards. Industry professionals often search for eco-friendly synthetic routes and scalable production methods to minimize environmental impact. This compound's compatibility with catalytic processes and solvent-free reactions further underscores its alignment with sustainable development goals (SDGs).

The analytical characterization of CAS No. 1256812-23-3 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity testing. These methods ensure compliance with stringent quality control requirements, a topic frequently queried by laboratory technicians and QC specialists. Additionally, the compound's stability under various storage conditions is a common concern addressed in technical datasheets and material safety guidelines.

Market trends indicate rising demand for pyridine-based intermediates, driven by their utility in pharmaceutical APIs and specialty chemicals. Searches for supplier directories and custom synthesis services for 2-(Chloromethyl)-5-(difluoromethyl)pyridine have surged, reflecting its commercial relevance. Companies emphasize batch-to-batch consistency and regulatory documentation to meet client expectations in contract manufacturing.

In summary, 2-(Chloromethyl)-5-(difluoromethyl)pyridine (CAS No. 1256812-23-3) exemplifies the intersection of scientific innovation and industrial application. Its multifaceted role in life sciences and material development continues to inspire research, while its synthesis and handling reflect broader shifts toward responsible chemistry. For researchers exploring next-generation therapeutics or advanced crop solutions, this compound remains a cornerstone of modern molecular design.